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Compound of Interest

Compound Name: Dspe-pegl14-cooh

Cat. No.: B15073766

For researchers, scientists, and drug development professionals, the safe and efficient
handling of materials like 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-
[carboxy(polyethylene glycol)-14] (DSPE-PEG14-COOH) is paramount. This guide provides
essential, immediate safety and logistical information, including operational and disposal plans,
to ensure laboratory safety and proper chemical management.

Personal Protective Equipment (PPE)

When handling DSPE-PEG14-COOH, particularly in its solid form, adherence to standard
laboratory PPE protocols is critical to minimize exposure risk. The toxicological properties of
this specific compound have not been fully investigated, thus caution is advised.[1]
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PPE Category

Recommended Equipment

Rationale

Eye Protection

Safety goggles with side-

shields

Protects eyes from potential
splashes or airborne particles

of the compound.[2]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile)

Prevents direct skin contact.
Gloves should be inspected
before use and disposed of

properly after handling.[1][2]

Body Protection

Laboratory coat

Provides a barrier against
accidental spills and
contamination of personal
clothing.[2]

Respiratory Protection

Use in a well-ventilated area

Handling should occur in a
chemical fume hood to avoid
inhalation of any dust or

aerosols.[1][2]

Operational Plan: Safe Handling and Storage

Proper handling and storage procedures are crucial for maintaining the integrity of DSPE-
PEG14-COOH and ensuring the safety of laboratory personnel.

Handling Procedures:

Storage Conditions:

Avoid direct contact with the skin, eyes, and clothing.[2]
Avoid the formation of dust and aerosols.[1]
Ensure adequate ventilation during handling.[2]

Solutions should be prepared fresh for use.[3]

o DSPE-PEG14-COOH should be stored at -5°C in a dry environment.[4]
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o Keep the container tightly sealed to prevent degradation.
e Protect from direct sunlight.[4]

Disposal Plan

The disposal of DSPE-PEG14-COOH and associated waste must be conducted in accordance
with local, state, and federal regulations.

o Waste Segregation: Lipid waste should be segregated from other waste streams.[5]

» Containment: All waste material should be collected in suitable, sealed, and clearly labeled
containers for disposal.[5]

» Disposal Method: Engage a licensed professional waste disposal service to handle the
chemical waste. Do not dispose of it in standard laboratory drains or as regular trash.[1]

Experimental Workflow Diagram

The following diagram outlines the key steps for the safe handling of DSPE-PEG14-COOH
throughout a typical experimental workflow.
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Caption: A procedural workflow for the safe handling and disposal of DSPE-PEG14-COOH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-dspe-pegl14-cooh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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